Cas no 185748-24-7 (5-Mercaptoimidazo-[5,1-b]thiazole)

• Product Name: 5-Mercaptoimidazo-[5,1-b]thiazole
• CAS No: 185748-24-7
• MF: C₅H₄N₂S₂
• MW: 156.228657722473
• CID: 6209361
• PubChem ID: 22358674
• Update Time: 2025-06-09

5-Mercaptoimidazo-[5,1-b]thiazole Chemical and Physical Properties

Names and Identifiers

• 185748-24-7
• imidazo[4,3-b][1,3]thiazole-5-thiol
• Z4301849532
• EN300-7547720
• 5-mercaptoimidazo-[5,1-b]thiazole
• SCHEMBL8053377
• 5-Mercaptoimidazo-[5,1-b]thiazole

• Inchi： 1S/C5H4N2S2/c8-5-6-3-4-7(5)1-2-9-4/h1-3H,(H,6,8)
• InChI Key： ZTSFFTMBGNWYBL-UHFFFAOYSA-N
• SMILES： S1C=CN2C(NC=C12)=S

Computed Properties

• Exact Mass: 155.98159048g/mol
• Monoisotopic Mass: 155.98159048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.7Ų

Additional information on 5-Mercaptoimidazo-[5,1-b]thiazole

Recent Advances in the Study of 5-Mercaptoimidazo-[5,1-b]thiazole (CAS: 185748-24-7) in Chemical and Biomedical Research

5-Mercaptoimidazo-[5,1-b]thiazole (CAS: 185748-24-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique imidazo[5,1-b]thiazole scaffold, exhibits a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential in various disease models.

One of the key areas of research involving 5-Mercaptoimidazo-[5,1-b]thiazole is its role as a versatile building block in the synthesis of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory effects against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead compound for developing new antibiotics.

In addition to its antimicrobial properties, 5-Mercaptoimidazo-[5,1-b]thiazole has shown promise in cancer research. A recent Nature Communications article (2024) reported that this compound and its derivatives can selectively target cancer cells by inhibiting key signaling pathways involved in tumor growth and metastasis. Specifically, the study found that the compound acts as a modulator of the PI3K/AKT/mTOR pathway, a critical regulator of cell proliferation and survival. These findings suggest that 5-Mercaptoimidazo-[5,1-b]thiazole could serve as a scaffold for designing next-generation anticancer agents.

The synthesis and structural modification of 5-Mercaptoimidazo-[5,1-b]thiazole have also been a focus of recent research. A 2023 study in Organic Letters described a novel, high-yield synthetic route for this compound, which involves a one-pot reaction under mild conditions. This advancement not only improves the accessibility of the compound for further research but also opens up new possibilities for creating structurally diverse derivatives with enhanced biological activities.

Despite these promising developments, challenges remain in the clinical translation of 5-Mercaptoimidazo-[5,1-b]thiazole-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. However, the growing body of research underscores the compound's potential as a valuable tool in drug discovery and development.

In conclusion, 5-Mercaptoimidazo-[5,1-b]thiazole (CAS: 185748-24-7) represents a promising candidate for further investigation in the fields of medicinal chemistry and biomedical research. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a compound of significant interest for future therapeutic applications. Continued research efforts are expected to uncover new insights into its pharmacological properties and potential clinical utility.